Cas no 20366-94-3 (2-chloro-6-ethoxy-9H-Purine)
2-chloro-6-ethoxy-9H-Purine structure
Product Name:2-chloro-6-ethoxy-9H-Purine
CAS No:20366-94-3
MF:C7H7ClN4O
MW:198.609679460526
CID:909646
PubChem ID:4211993
Update Time:2025-04-19
2-chloro-6-ethoxy-9H-Purine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-ethoxy-9H-Purine
- 2-chloro-6-ethoxy-7H-purine
- NSC108599
- 20366-94-3
- DTXSID10400890
- 2-chloro-6-ethoxy-5H-purine
- DS-013122
- NSC-108599
-
- Inchi： 1S/C7H7ClN4O/c1-2-13-6-4-5(10-3-9-4)11-7(8)12-6/h3H,2H2,1H3,(H,9,10,11,12)
- InChI Key： WYSAMAYYPUFOSO-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(=C(N=1)OCC)NC=N2
Computed Properties
- Exact Mass: 198.03101
- Monoisotopic Mass: 198.0308386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 58.67
2-chloro-6-ethoxy-9H-Purine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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